

Reproducibility of Colesevelam Developmental Toxicity Findings: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Colesevelam

Cat. No.: B1201991

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available developmental and reproductive toxicology (DART) studies for **Colesevelam**, a bile acid sequestrant. The primary objective is to assess the reproducibility and consistency of findings across different preclinical studies. The data presented is compiled from publicly available research and regulatory summaries.

Executive Summary

Based on the available preclinical data from studies conducted in rats and rabbits, **Colesevelam** hydrochloride has not demonstrated evidence of developmental or reproductive toxicity at the doses tested. The findings across different study designs, including fertility, embryo-fetal development, and pre- and postnatal development, are consistent in their conclusions. While no direct, independent reproduction studies have been identified in the public domain, the collective evidence from the initial preclinical testing program supports a consistent safety profile concerning developmental endpoints.

Comparative Analysis of Developmental Toxicity Studies

The primary data on **Colesevelam**'s developmental toxicity comes from a comprehensive set of studies in Sprague-Dawley rats and New Zealand white rabbits. These studies were designed to assess the potential for adverse effects on all stages of reproduction.

Embryo-Fetal Developmental Toxicity Studies

These studies evaluate the potential for adverse effects on the developing fetus when the drug is administered during the period of organogenesis.

Table 1: Summary of Embryo-Fetal Developmental Toxicity Study Designs

Parameter	Rat Study 1 (Dietary)[1]	Rat Study 2 (Gavage)[2]	Rabbit Study (Gavage)[2]
Species	Sprague-Dawley Rat	Sprague-Dawley Rat	New Zealand White Rabbit
Administration Route	Dietary	Gavage	Gavage
Dosage Levels (mg/kg/day)	0, 300, 1000, 3000	Vehicle Control, 100, 300, 1000	Control, 100, 500, 1000
Gestation Days of Dosing	7-17	6-15	6-18
Key Endpoints	Maternal toxicity, fetal viability, fetal body weights, gross malformations, skeletal and visceral abnormalities.	Maternal toxicity, corpora lutea, implantations, fetal viability, fetal body weights, gross, skeletal, and visceral abnormalities.	Maternal toxicity, corpora lutea, implantations, fetal viability, fetal body weights, gross, skeletal, and visceral abnormalities.

Table 2: Key Findings of Embryo-Fetal Developmental Toxicity Studies

Finding	Rat Study 1 (Dietary)[1]	Rat Study 2 (Gavage)[2]	Rabbit Study (Gavage)[2]
Maternal Toxicity	No adverse effects observed.	No adverse effects observed.	No adverse effects observed.
Fetal Viability	No significant differences compared to control.[2]	No significant differences compared to control.[2]	No significant differences compared to control.[2]
Fetal Body Weights	No significant differences compared to control.[2]	No significant differences compared to control.[2]	No significant differences compared to control.[2]
Malformations	No treatment-related gross, skeletal, or visceral malformations.[2]	No treatment-related gross, skeletal, or visceral malformations.[2]	No treatment-related gross, skeletal, or visceral malformations.[2]

The data from these studies, employing different administration routes and dosage ranges, consistently show a lack of adverse effects on embryo-fetal development in both rats and rabbits.

Fertility and Early Embryonic Development Study

This study (Segment I) assessed the effects of **Colesevelam** on male and female fertility and early embryonic development.

Table 3: Summary of Fertility and Early Embryonic Development Study in Rats

Parameter	Study Details[1][3]
Species	Sprague-Dawley Rat
Administration Route	Dietary
Dosage Levels (mg/kg/day)	0, 200, 1000, 2000
Dosing Period	Males: 4 weeks pre-mating and during cohabitation. Females: 2 weeks pre-mating until gestation day 7.
Key Endpoints	Mating performance, fertility indices, sperm parameters, corpora lutea, implantation sites, early embryonic survival.

Table 4: Key Findings of Fertility and Early Embryonic Development Study

Finding	Result[3]
Male and Female Fertility	No impairment of fertility was observed.
Sperm Parameters	No significant differences in sperm count, motility, or morphology.
Early Embryonic Development	No adverse effects on the number of corpora lutea, implantation sites, or fetal viability.

The results indicate that **Colesevelam** does not adversely affect fertility or early embryonic development in rats at the doses tested.[3]

Pre- and Postnatal Development Study

This study evaluated the effects of **Colesevelam** on late fetal development, parturition, lactation, and the growth and development of the offspring.

Table 5: Summary of Pre- and Postnatal Development Study in Rats

Parameter	Study Details[2]
Species	Sprague-Dawley Rat
Administration Route	Gavage
Dosage Levels (mg/kg/day)	Vehicle Control, 100, 300, 1000
Dosing Period	Gestation day 6 to postpartum day 22.
Key Endpoints	Gestation length, parturition, lactation in F0 dams; viability, growth, and development (physical and neurological) of F1 offspring.

Table 6: Key Findings of Pre- and Postnatal Development Study

Finding	Result[2]
Maternal (F0) Function	No adverse effects on gestation, parturition, or lactation.
Offspring (F1) Viability and Growth	No adverse effects on survival or body weight gain.
Offspring (F1) Development	No effects on physical or neurological development.

This study demonstrates a lack of pre- and postnatal toxicity of **Colesevelam** in rats.[2]

Experimental Protocols

The methodologies described in the primary published study are detailed below.

Animals and Housing

- Rats: Sexually mature Sprague-Dawley rats were used for all studies.
- Rabbits: New Zealand White rabbits were used for the embryo-fetal development study.

- Animals were housed in controlled environments with standard chow and water available ad libitum, except where dietary administration was the method of dosing.

Dosing


- Dietary Administration: **Colesevelam** hydrochloride was mixed with the feed at concentrations calculated to achieve the target daily dosages.
- Gavage Administration: **Colesevelam** hydrochloride was suspended in a vehicle (e.g., water) and administered orally via gavage.

Key Experimental Procedures

- Fertility Study: Males were dosed for 28 days prior to mating and during the mating period. Females were dosed for 15 days prior to mating and through gestation day 7. Endpoints included mating and fertility indices, and sperm analysis for males. For females, uterine contents were examined on gestation day 20.[3]
- Embryo-Fetal Development Study: Pregnant females were dosed during the period of major organogenesis. Fetuses were delivered by cesarean section prior to term and examined for external, visceral, and skeletal abnormalities.
- Pre- and Postnatal Development Study: Pregnant females were dosed from implantation through lactation. The F1 generation was evaluated for viability, growth, and physical and neurological development.[2]


Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the key developmental toxicity studies.



[Click to download full resolution via product page](#)

Embryo-Fetal Development Study Workflow



[Click to download full resolution via product page](#)

Fertility and Early Embryonic Development Study Workflow

Conclusion

The available data from a comprehensive series of developmental and reproductive toxicology studies on **Colesevelam** consistently indicate a lack of adverse effects in animal models. The findings from fertility, embryo-fetal development, and pre- and postnatal studies are in agreement, suggesting that the results are robust. While formal, independent replication studies are not publicly available, the consistency across different experimental designs and animal species provides a degree of confidence in the initial findings. Therefore, based on the current body of evidence, **Colesevelam** is not considered a developmental or reproductive toxicant at the preclinical doses tested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. accessdata.fda.gov](https://accessdata.fda.gov) [accessdata.fda.gov]
- [2. Colesevelam hydrochloride does not cause maternal or fetal toxicity in rats and rabbits - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [3. Dietary administration of colesevelam hydrochloride does not affect fertility or reproductive performance in rats - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Reproducibility of Colesevelam Developmental Toxicity Findings: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1201991/docs#reproducibility-of-colesevelam-developmental-toxicity-findings-a-comparative-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)